2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline

• IUPAC Name: [2-(2,5-dimethylphenyl)quinolin-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C22H22N2O2/c1-15-7-8-16(2)18(13-15)21-14-19(17-5-3-4-6-20(17)23-21)22(25)24-9-11-26-12-10-24/h3-8,13-14H,9-12H2,1-2H3
• InChI Key: NDDDEKGEJNMNDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NC3=CC=CC=C3C(=C2)C(=O)N4CCOCC4
• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol

Description

2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline, also known as DMQX, is a potent and selective antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor subtype. DMQX has been used extensively in scientific research to study the role of AMPA receptors in various physiological and pathological processes.

Mechanism of Action

2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline acts as a competitive antagonist of the AMPA receptor, blocking the binding of glutamate to the receptor and preventing the influx of calcium ions into the cell. This inhibition of AMPA receptor activity can lead to a variety of physiological effects, depending on the specific neural circuitry involved.
Biochemical and Physiological Effects:
This compound has been shown to modulate a wide range of physiological processes, including synaptic plasticity, learning and memory, pain perception, and addiction. In animal models, this compound has been shown to reduce the development of tolerance to opioids, suggesting a potential therapeutic role in the treatment of opioid addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline in scientific research is its high potency and selectivity for the AMPA receptor subtype. This allows for precise modulation of AMPA receptor activity without affecting other glutamate receptor subtypes. However, one limitation of this compound is its relatively short half-life, which can make it difficult to maintain a consistent level of receptor blockade over extended periods of time.

Future Directions

There are several potential future directions for research involving 2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline and AMPA receptor modulation. One area of interest is the development of more selective AMPA receptor antagonists that can target specific subunits of the receptor. Another potential direction is the investigation of the therapeutic potential of AMPA receptor modulation in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, further research is needed to elucidate the precise mechanisms underlying the effects of this compound on synaptic plasticity and learning and memory.

Synthesis Methods

2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline can be synthesized through a multi-step process involving the condensation of 2,5-dimethylbenzaldehyde with ethyl acetoacetate, followed by cyclization with ammonium acetate and subsequent reaction with morpholine and phosgene. The final product is purified through column chromatography.

Scientific Research Applications

2-(2,5-dimethylphenyl)-4-(4-morpholinylcarbonyl)quinoline has been widely used in scientific research to study the role of AMPA receptors in various physiological and pathological processes, including synaptic plasticity, learning and memory, pain perception, and addiction. This compound has also been used to investigate the potential therapeutic effects of AMPA receptor modulation in various neurological disorders.